Cas no 683218-87-3 (3-{(tert-butoxy)carbonylamino}-2-cyclohexylpropanoic acid)

• Product Name: 3-{(tert-butoxy)carbonylamino}-2-cyclohexylpropanoic acid
• CAS No: 683218-87-3
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• MDL: MFCD03003693
• CID: 5227465
• PubChem ID: 70184619
• Update Time: 2026-03-07

3-{(tert-butoxy)carbonylamino}-2-cyclohexylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• a-[(Boc-amino)methyl]cyclohexaneacetic acid
• Cyclohexaneacetic acid, α-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-
• 3-((tert-Butoxycarbonyl)amino)-2-cyclohexylpropanoic acid
• 3-{(tert-butoxy)carbonylamino}-2-cyclohexylpropanoic acid

• MDL： MFCD03003693
• Inchi： 1S/C14H25NO4/c1-14(2,3)19-13(18)15-9-11(12(16)17)10-7-5-4-6-8-10/h10-11H,4-9H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： NAXWYUTUBYCYRA-UHFFFAOYSA-N
• SMILES： C(C1CCCCC1)(C(=O)O)CNC(=O)OC(C)(C)C

Additional information on 3-{(tert-butoxy)carbonylamino}-2-cyclohexylpropanoic acid

Comprehensive Overview of 3-{(tert-butoxy)carbonylamino}-2-cyclohexylpropanoic acid (CAS No. 683218-87-3)

3-{(tert-butoxy)carbonylamino}-2-cyclohexylpropanoic acid (CAS No. 683218-87-3) is a specialized organic compound widely utilized in pharmaceutical research and peptide synthesis. This compound, often referred to as a Boc-protected amino acid derivative, plays a critical role in the development of novel therapeutic agents. Its unique structure, featuring a tert-butoxycarbonyl (Boc) group and a cyclohexyl moiety, makes it a valuable building block for drug discovery and medicinal chemistry applications.

The growing interest in peptide-based therapeutics has significantly increased the demand for high-quality Boc-protected intermediates like 3-{(tert-butoxy)carbonylamino}-2-cyclohexylpropanoic acid. Researchers are particularly focused on its applications in solid-phase peptide synthesis (SPPS), where it serves as a key component for introducing cyclohexylalanine derivatives into peptide chains. This aligns with current trends in personalized medicine and targeted drug delivery systems, which rely heavily on customized peptide sequences.

From a chemical perspective, the Boc-protecting group in 683218-87-3 offers excellent stability under various reaction conditions while being readily removable under mild acidic conditions. This property makes it indispensable for orthogonal protection strategies in complex molecular syntheses. The compound's carboxylic acid functionality further enhances its versatility, allowing for efficient coupling reactions with amines and other nucleophiles.

Recent advancements in AI-driven drug discovery have brought renewed attention to compounds like 3-{(tert-butoxy)carbonylamino}-2-cyclohexylpropanoic acid. Computational chemistry platforms frequently incorporate such building blocks into their virtual screening libraries, particularly for designing GPCR-targeting compounds and enzyme inhibitors. The cyclohexyl group contributes to enhanced lipophilicity and conformational restriction, properties highly sought after in modern drug design paradigms.

The synthesis and application of CAS 683218-87-3 also intersect with sustainable chemistry initiatives. Many pharmaceutical companies are now exploring green chemistry approaches for producing Boc-protected amino acids, focusing on solvent reduction and energy-efficient processes. This compound's stability and handling characteristics make it particularly suitable for flow chemistry applications, which are gaining traction in industrial-scale API manufacturing.

Quality control aspects of 3-{(tert-butoxy)carbonylamino}-2-cyclohexylpropanoic acid remain a frequent topic in analytical chemistry forums. Advanced characterization techniques such as HPLC-MS and chiral analysis are routinely employed to ensure the compound meets stringent purity standards required for pharmaceutical applications. The emergence of continuous manufacturing technologies has further emphasized the need for robust analytical methods for such intermediates.

In the context of bioconjugation chemistry, derivatives of 683218-87-3 have shown promise for developing antibody-drug conjugates (ADCs) and other targeted delivery systems. The compound's structural features allow for strategic incorporation into linker systems while maintaining the stability required for biological applications. This has become particularly relevant with the recent surge in ADC therapeutics entering clinical trials.

The global market for pharmaceutical intermediates continues to expand, with Boc-protected amino acids representing a significant segment. Market analysts note increasing demand from Asia-Pacific regions, driven by growing contract research organizations (CROs) and generic drug manufacturers. This trend underscores the importance of reliable supply chains for high-purity 3-{(tert-butoxy)carbonylamino}-2-cyclohexylpropanoic acid and similar specialty chemicals.

From a regulatory standpoint, proper documentation of CAS 683218-87-3 is essential for compliance with ICH guidelines and various pharmacopeial standards. The compound's well-defined characterization profile facilitates its inclusion in regulatory submissions for new drug applications. This aspect has gained additional importance with the implementation of stricter quality by design (QbD) principles in pharmaceutical development.

Future research directions for 3-{(tert-butoxy)carbonylamino}-2-cyclohexylpropanoic acid may explore its potential in proteolysis targeting chimera (PROTAC) development and other emerging therapeutic modalities. The compound's structural features could be leveraged to create novel E3 ligase ligands or warhead components in these complex molecular architectures. Such applications would further elevate the significance of this versatile building block in cutting-edge drug discovery.